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Compound of Interest

Compound Name:
N-(2-Hydroxyethyl)-1,3-

propanediamine

Cat. No.: B148727 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and key applications of N-(2-Hydroxyethyl)-1,3-propanediamine. The information is curated

for professionals in research, scientific, and drug development fields, with a focus on delivering

precise data and detailed experimental context.

Core Chemical Properties
N-(2-Hydroxyethyl)-1,3-propanediamine, with CAS number 4461-39-6, is a versatile organic

compound possessing a primary amine, a secondary amine, and a primary hydroxyl group.

This trifunctional nature dictates its reactivity and utility in a range of chemical syntheses.

Physicochemical Data
The fundamental physical and chemical properties of N-(2-Hydroxyethyl)-1,3-
propanediamine are summarized in the table below for easy reference and comparison.
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Property Value Reference

Molecular Formula C5H14N2O [1][2]

Molecular Weight 118.18 g/mol [1][2]

Appearance
Colorless to slightly yellow

liquid
[2]

Melting Point 15-19 °C [1]

Boiling Point 240.7 °C at 760 mmHg [1]

Density 1.007 g/mL at 20 °C [2]

Refractive Index (n20/D) 1.486 [1]

Flash Point 99.4 °C [1]

Water Solubility Miscible [1]

Vapor Pressure 0.00648 mmHg at 25°C [1]

pKa 14.79 ± 0.10 (Predicted) [1]

Structural and Topological Data
Property Value Reference

Hydrogen Bond Donor Count 3 [1]

Hydrogen Bond Acceptor

Count
3 [1]

Rotatable Bond Count 5 [1]

Exact Mass 118.110613074 [1]

Complexity 41.4 [1]

Synthesis of N-(2-Hydroxyethyl)-1,3-propanediamine
The industrial synthesis of N-(2-Hydroxyethyl)-1,3-propanediamine is typically achieved

through the reaction of 1,3-propanediamine with ethylene oxide. This reaction is a nucleophilic
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addition where the primary amine of 1,3-propanediamine attacks the electrophilic carbon of the

ethylene oxide ring, leading to its opening and the formation of the hydroxyethyl group.

1,3-Propanediamine

Reaction

Ethylene Oxide

N-(2-Hydroxyethyl)-1,3-propanediamine

Nucleophilic
Addition

Click to download full resolution via product page

Synthesis of N-(2-Hydroxyethyl)-1,3-propanediamine.

Key Applications
The unique structural features of N-(2-Hydroxyethyl)-1,3-propanediamine make it a valuable

intermediate in several industrial applications, most notably as a curing agent for epoxy resins

and as a building block in the synthesis of pharmaceuticals.

Epoxy Resin Curing Agent
N-(2-Hydroxyethyl)-1,3-propanediamine functions as an effective curing agent for epoxy

resins. The primary and secondary amine groups undergo nucleophilic addition to the epoxide

rings of the epoxy prepolymer, leading to a cross-linked, three-dimensional network. This

process transforms the liquid resin into a hard, thermoset material with enhanced mechanical

and thermal properties. The hydroxyl group can also participate in further reactions,

contributing to the final properties of the cured material.
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Epoxy resin curing mechanism with N-(2-Hydroxyethyl)-1,3-propanediamine.

Intermediate in Pharmaceutical Synthesis
In the pharmaceutical industry, N-(2-Hydroxyethyl)-1,3-propanediamine serves as a versatile

building block for the synthesis of active pharmaceutical ingredients (APIs). Its amine and

hydroxyl functionalities allow for its incorporation into a wide range of molecular scaffolds.

While specific signaling pathways are proprietary to the drug discovery programs they are part

of, the general workflow for its use in drug development is illustrated below.
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Workflow of N-(2-Hydroxyethyl)-1,3-propanediamine in drug development.

Experimental Protocols
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This section details the general methodologies for determining the key chemical properties of

N-(2-Hydroxyethyl)-1,3-propanediamine.

Melting Point Determination
The melting point is determined by slowly heating a small sample of the solid in a capillary

tube. The temperature range from the first appearance of liquid to the complete melting of the

solid is recorded. A sharp melting range is indicative of high purity.

Boiling Point Determination
The boiling point is measured by heating the liquid in a distillation apparatus. The temperature

at which the liquid and vapor phases are in equilibrium at a given pressure is recorded as the

boiling point. For accurate results, the thermometer bulb should be positioned just below the

side arm of the distillation flask.

Density Measurement
The density of the liquid can be determined using a pycnometer or a hydrometer. The

pycnometer method involves accurately weighing a known volume of the liquid. The

hydrometer method relies on the principle of buoyancy, where a calibrated float is immersed in

the liquid, and the density is read from a scale.

Refractive Index Measurement
The refractive index is measured using a refractometer. A drop of the liquid is placed on the

prism, and the instrument measures the extent to which light is bent as it passes through the

sample. The measurement is typically performed at a standard temperature (e.g., 20°C) and

wavelength (e.g., the D-line of a sodium lamp).

Flash Point Determination
The flash point is determined using a closed-cup or open-cup apparatus. The liquid is heated at

a controlled rate, and an ignition source is periodically passed over the surface. The flash point

is the lowest temperature at which the vapors of the liquid ignite momentarily. Standardized

methods, such as those from ASTM, are often employed for this measurement.

Water Solubility Determination
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The miscibility of N-(2-Hydroxyethyl)-1,3-propanediamine in water can be determined by

adding the compound to water in various proportions and observing for the formation of a

single homogeneous phase. For quantitative measurement of less soluble compounds, a

saturated solution is prepared, and the concentration of the dissolved substance is determined

analytically.

Safety Information
N-(2-Hydroxyethyl)-1,3-propanediamine is a corrosive substance that can cause severe skin

burns and eye damage. Appropriate personal protective equipment, including gloves, safety

glasses, and protective clothing, should be worn when handling this chemical. It should be

used in a well-ventilated area, and inhalation of vapors should be avoided. In case of contact

with skin or eyes, rinse immediately with plenty of water and seek medical attention. Store in a

tightly closed container in a dry, cool, and well-ventilated place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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